Cas no 66374-24-1 ( )

• Product Name: &nbsp
• CAS No: 66374-24-1
• MF: C₁₈H₁₄O
• MW: 246.303164958954
• CID: 963856
• PubChem ID: 5358073
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (5E)-5-benzylidene-3-phenylcyclopent-2-en-1-one
• 1-Phenyl-3-benzal-cyclopenten-(5)-on-(4)
• 5-Benzyliden-3-phenyl-cyclopent-2-enon
• 5-benzylidene-3-phenyl-cyclopent-2-enone
• AC1NSBYB
• NSC225092
• STK993589
• NCGC00326209-01
• NSC-225092
• AB01320698-02
• DTXSID10418334
• 66374-24-1
• AKOS005658009
•  

• Inchi： 1S/C18H14O/c19-18-13-16(15-9-5-2-6-10-15)12-17(18)11-14-7-3-1-4-8-14/h1-11,13H,12H2/b17-11+
• InChI Key： JPBJDGIGZLDEBO-GZTJUZNOSA-N
• SMILES： O=C1C=C(C2C=CC=CC=2)C/C/1=C\C1C=CC=CC=1

Computed Properties

• Exact Mass: 246.10452
• Monoisotopic Mass: 246.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07